Cas no 61690-85-5 (Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-)
61690-85-5 structure
Product Name:Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-
CAS No:61690-85-5
MF:C9H21N3O
MW:187.28254199028
CID:469898
PubChem ID:71393355
Update Time:2025-04-19
Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-
- N-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]acetamide
- N-(2-{[2-(DIMETHYLAMINO)ETHYL](METHYL)AMINO}ETHYL)ACETAMIDE
- DTXSID10815122
- 61690-85-5
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- Inchi: 1S/C9H21N3O/c1-9(13)10-5-6-12(4)8-7-11(2)3/h5-8H2,1-4H3,(H,10,13)
- InChI Key: OBIKLEONPXIMJV-UHFFFAOYSA-N
- SMILES: O=C(C)NCCN(C)CCN(C)C
Computed Properties
- Exact Mass: 187.16863
- Monoisotopic Mass: 187.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 35.6Ų
Experimental Properties
- PSA: 35.58
Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
61690-85-5 (Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-) Related Products
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